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Compound of Interest

Compound Name: reactive blue 231

CAS No.: 115682-09-2

Cat. No.: B053805 Get Quote

Executive Summary
Reactive Blue 231 (RB231), a copper phthalocyanine derivative, represents a distinct class of

hetero-bifunctional reactive dyes utilized in both high-performance textile coloration and,

increasingly, as a robust pseudo-affinity ligand in protein purification. Unlike the canonical

Cibacron Blue F3G-A (Reactive Blue 2), which relies solely on a monochlorotriazine (MCT)

anchor, RB231 incorporates both vinyl sulfone (VS) and monochlorotriazine (MCT) reactive

groups.

This dual-reactivity profile offers drug development professionals a significant advantage:

superior ligand leakage resistance during harsh Clean-in-Place (CIP) cycles (0.5–1.0 M

NaOH). This guide details the structural properties, immobilization chemistry, and screening

protocols required to validate RB231 as a purification tool for nucleotide-dependent enzymes,

albumin, and coagulation factors.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7]
RB231 belongs to the Reactive Turquoise class. Its chromophore is a copper phthalocyanine

complex, which provides a larger, more planar hydrophobic surface area compared to

anthraquinone-based dyes (e.g., Reactive Blue 2). This structural difference alters its selectivity

toward protein hydrophobic pockets.
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Table 1: Physicochemical Data Profile
Parameter Specification Notes

CAS Number 115682-09-2 Verified Registry

C.I.[1][2][3][4] Name Reactive Blue 231
Synonyms: Reactive Turquoise

MG/BGF

Chromophore Copper Phthalocyanine (CuPc)
Planar, macrocyclic,

hydrophobic

Reactive System Hetero-bifunctional
MCT (Monochlorotriazine) +

VS (Vinyl Sulfone)

Appearance Dark Blue/Turquoise Powder Hygroscopic

Solubility ~50 g/L (Water, 25°C)
High solubility aids ligand

coupling

~660–670 nm
Typical for CuPc turquoise

dyes

pH Stability pH 2–11 (Immobilized) Resistant to alkaline hydrolysis

Mechanism of Action: Ligand-Protein Interaction
In drug development applications, RB231 functions as a biomimetic ligand.

Biospecific Mimicry: The sulfonated phthalocyanine ring mimics the anionic and aromatic

structure of biological cofactors like

,

, and ATP. Enzymes requiring these cofactors (dehydrogenases, kinases) often show high
affinity for RB231.

Hydrophobic Interaction: The planar CuPc core intercalates into hydrophobic crevices on

protein surfaces. This is critical for purifying non-enzymatic proteins like Serum Albumin

(HSA/BSA) and Interferons.

Cation Exchange: Sulfonate groups (
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) on the dye provide weak cation exchange functionality, aiding initial capture at low ionic
strength.

Visualization: Ligand Reactivity & Binding Logic
The following diagram illustrates the dual-mode immobilization chemistry of RB231 onto a

hydroxyl-rich matrix (e.g., Agarose/Sepharose).
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Caption: RB231 utilizes distinct pH/temperature conditions to form stable ether bonds via MCT

or VS groups.

Experimental Protocols
Note: All protocols must be validated with small-scale pilot studies.

Protocol A: Immobilization of RB231 on Agarose Beads
Objective: Create a stable affinity resin with ligand density ~2–5

mol/mL.

Matrix Preparation: Wash 10 mL of cross-linked agarose (e.g., Sepharose CL-6B) with

distilled water. Suction dry to a moist cake.
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Dye Solution: Dissolve 200 mg RB231 in 10 mL distilled water.

Coupling (Dual Mode):

Add dye solution to the resin.

Add 2 mL of 20% (w/v) NaCl (promotes dye adsorption).

Step 1 (MCT Reaction): Adjust pH to 8.5 with

. Incubate at 40°C for 2 hours with gentle shaking.

Step 2 (VS Reaction): Raise pH to 10.5–11.0 with NaOH. Increase temp to 60°C for 2–4

hours. Crucial: This step locks the vinyl sulfone group, maximizing stability.

Washing: Wash sequentially with:

Hot water (50°C) – removes non-covalently bound dye.

1 M NaCl in 25% Ethanol – removes hydrophobic aggregates.

Distilled water – until filtrate is clear.

Storage: Store in 20% Ethanol at 4°C.

Protocol B: Stability & Leakage Test (Self-Validation)
Before using the resin for drug substance purification, you must verify ligand stability.

Incubate 1 mL of dyed resin in 5 mL of 0.5 M NaOH for 24 hours at room temperature.

Measure the absorbance of the supernatant at 660 nm.

Pass Criteria: Absorbance < 0.01 AU (indicating negligible leakage).

Application in Bioprocessing
RB231 is particularly effective when "standard" Blue dyes (RB2) fail due to specificity issues.
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Target Proteins & Conditions[10]
Serum Albumin: Binding at pH 5.0–6.0 (Acetate buffer); Elution with 2 M NaCl or 20 mM

Octanoate.

Interferons: Binding at neutral pH; Elution with 50% Ethylene Glycol (hydrophobic

desorption).

Kinases: Binding in presence of

; Elution with ATP/NAD gradients (biospecific elution).

Workflow: Screening Strategy
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Caption: Decision tree for optimizing protein elution from RB231 affinity columns.

Safety & Handling
While RB231 is a valuable tool, it is a reactive chemical.

Respiratory Sensitization: Reactive dyes are known occupational allergens. Always weigh

powder in a fume hood or use a localized exhaust system.
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PPE: Wear nitrile gloves, lab coat, and P95/N95 respirator if handling dry powder.

Disposal: Incinerate solid waste. Aqueous waste containing dye must be treated (e.g.,

activated carbon adsorption) before discharge, complying with local environmental

regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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